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Introduction

Ocean acidification is a significant and direct consequence of increased anthropogenic carbon
dioxide (CO2) emissions.[1] The ocean absorbs approximately 30% of the CO:2 released into
the atmosphere, leading to a series of chemical reactions that lower the pH of seawater.[1] This
decrease in pH, termed ocean acidification, has profound implications for marine ecosystems,
particularly for calcifying organisms such as corals, shellfish, and some plankton, as it reduces
the availability of carbonate ions necessary to build their shells and skeletons.[1]

This application note provides a detailed protocol for a simple, yet effective, visual
demonstration of ocean acidification using the pH indicator bromothymol blue. Bromothymol
blue is a sulfonephthalein dye that functions as a weak acid, exhibiting distinct color changes
over a pH range of 6.0 to 7.6.[2][3] In acidic solutions (pH < 6.0), it appears yellow, in neutral
solutions it is green, and in alkaline solutions (pH > 7.6) it is blue. By introducing COz2 into an
agueous solution containing bromothymol blue, the resulting formation of carbonic acid and
subsequent pH drop can be observed through a clear color transition from blue or green to
yellow. This experiment serves as a powerful tool for researchers and scientists to visualize the
fundamental chemical principles underpinning ocean acidification.

Data Presentation

The color of the bromothymol blue indicator is directly correlated with the pH of the solution.
The quantitative relationship is summarized below.
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Table 1: pH-Dependent Color Changes of Bromothymol Blue Indicator

pH Range Color of Solution State
Below 6.0 Yellow Acidic
6.0-7.6 Green Neutral
Above 7.6 Blue Alkaline

Data sourced from multiple

references.

Table 2: Expected Experimental Observations

Initial Color
Experimental (Neutral/Slightl . .
. CO2 Source Final Color Interpretation
Protocol y Alkaline
Water)

CO: from breath

Protocol 1: Blue / Green- dissolves to form

Human Breath Yellow

Exhaled Breath Blue carbonic acid,
lowering the pH.
The reaction

Protocol 2: ) ] produces CO:2

] Blue / Green- Vinegar + Baking .
Chemical Yellow gas, which
) Blue Soda o

Reaction acidifies the
water.
Sublimating dry
ice releases a

. high
Protocol 3: Dry Blue / Green- Solid COz (Dry _
Yellow concentration of

Ice Blue Ice) )
COz, causing
rapid
acidification.
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Experimental Protocols

Materials

Bromothymol Blue (powder or 0.04% aqueous solution)

¢ Distilled Water

e 0.01 N Sodium Hydroxide (NaOH) (for preparing indicator from powder)

o Glass beakers or flasks (250-500 mL)

e Drinking straw

» Small container that can be fixed inside a larger one (for Protocol 2)

» White Vinegar (acetic acid)

o Baking Soda (sodium bicarbonate)

e Dry Ice (solid COz2)

o Safety goggles and gloves

Indicator Solution Preparation (from powder)

If a pre-made solution is not available, prepare the indicator solution as follows:

e Add 0.1 g of bromothymol blue powder to 16 mL of 0.01N NaOH solution in a small tube or
mortar.

e Mix thoroughly until the powder is dissolved.

¢ Dilute this mixture with distilled water to a final volume of 250 mL.

e The resulting solution should be blue. If it is green or yellow, add a few more drops of 0.01N
NaOH until a stable blue color is achieved.

Protocol 1: Acidification by Exhaled Breath
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This protocol demonstrates how CO:z from respiration can acidify a solution.
o Pour approximately 150-200 mL of tap or distilled water into a beaker.

o Add several drops of the bromothymol blue indicator solution until the water is a distinct
blue or blue-green color.

» Using a drinking straw, gently and continuously blow bubbles into the solution. Caution: Do
not inhale the solution through the straw.

o Observe the color change. Within a minute, the solution will transition from blue to green,
and then to yellow as the dissolved CO2 forms carbonic acid and lowers the pH.

Protocol 2: Acidification by Chemical COz Production
This method uses the reaction between baking soda and vinegar to generate COs-.

 Fill a large beaker or container about one-quarter full with the blue bromothymol blue
solution.

e Place a small amount (e.g., one teaspoon) of baking soda into a smaller container.
o Secure the smaller container inside the larger one, ensuring its base is above the liquid level.

e Add a small amount of vinegar (e.g., one teaspoon) to the baking soda. The mixture will
begin to fizz, releasing CO2 gas.

e Quickly cover the large container with a lid or plastic wrap to trap the COa.

o Observe the surface of the bromothymol blue solution. A yellow, acidic layer will form on
top as the COz2 gas is absorbed by the water, mimicking the absorption of atmospheric CO2
by the ocean surface.

Protocol 3: Acidification by Dry Ice
This protocol provides a rapid and dramatic demonstration of acidification.

e Pour approximately 200 mL of the blue bromothymol blue solution into a beaker.
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» Wearing appropriate safety gloves and goggles, add a small piece of dry ice to the beaker.
» As the dry ice sublimates, it releases a large volume of CO:z gas directly into the water.

» Observe the rapid color change from blue to yellow, indicating a significant and swift drop in
pH due to the high concentration of dissolved CO-.

Visualizations
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Caption: Chemical pathway of ocean acidification and indicator response.
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Caption: Generalized experimental workflow for demonstrating acidification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b213119?utm_src=pdf-body-img
https://www.benchchem.com/product/b213119?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

1. Ocean acidification and dry ice | National Oceanic and Atmospheric Administration
[noaa.gov]

2. quora.com [quora.com]

3. Bromothymol blue - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Application Note: Demonstrating Ocean Acidification
with Bromothymol Blue]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b213119#how-to-use-bromothymol-blue-to-
demonstrate-ocean-acidification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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